Cas no 5702-49-8 (1,3-Dioxane, 2-(1-methylethyl)-)
5702-49-8 structure
Product Name:1,3-Dioxane, 2-(1-methylethyl)-
CAS No:5702-49-8
MF:C7H14O2
MW:130.184862613678
CID:346887
PubChem ID:5175345
Update Time:2025-04-19
1,3-Dioxane, 2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane, 2-(1-methylethyl)-
- 2-Methylpropanal trimethylene acetal
- 2-propan-2-yl-1,3-dioxane
- AKOS024434002
- 2-Isopropyl-1,3-dioxane
- SCHEMBL3195063
- 5702-49-8
- 2-Isopropyl-[1,3]dioxane
- DTXSID60409176
- SCHEMBL3195059
-
- Inchi: 1S/C7H14O2/c1-6(2)7-8-4-3-5-9-7/h6-7H,3-5H2,1-2H3
- InChI Key: JUTVXESYHPHLKJ-UHFFFAOYSA-N
- SMILES: O1CCCOC1C(C)C
Computed Properties
- Exact Mass: 130.09942
- Monoisotopic Mass: 130.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 75
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,3-Dioxane, 2-(1-methylethyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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